Cas no 2229551-93-1 (3,3-difluoro-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylcyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylcyclobutan-1-amine
• CAS No: 2229551-93-1
• MF: C₁₁H₁₅F₂N₃OS
• MW: 275.318107843399
• CID: 5750701
• PubChem ID: 165679064
• Update Time: 2025-06-08

3,3-difluoro-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2229551-93-1
• EN300-1969516
• 3,3-difluoro-1-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]cyclobutan-1-amine
• 3,3-difluoro-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylcyclobutan-1-amine

• Inchi： 1S/C11H15F2N3OS/c12-11(13)6-10(14,7-11)8-5-15-9(18-8)16-1-3-17-4-2-16/h5H,1-4,6-7,14H2
• InChI Key： WCUROAITQXWDCI-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C1(CC(C1)(F)F)N)N1CCOCC1

Computed Properties

• Exact Mass: 275.09038961g/mol
• Monoisotopic Mass: 275.09038961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 79.6Ų

Additional information on 3,3-difluoro-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylcyclobutan-1-amine

Introduction to 3,3-difluoro-1-(2-(morpholin-4-yl)-1,3-thiazol-5-yl)cyclobutan-1-amine (CAS No. 2229551-93-1)

3,3-difluoro-1-(2-(morpholin-4-yl)-1,3-thiazol-5-yl)cyclobutan-1-amine (CAS No. 2229551-93-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential therapeutic applications.

The molecular structure of 3,3-difluoro-1-(2-(morpholin-4-yl)-1,3-thiazol-5-yl)cyclobutan-1-amine is composed of a cyclobutane ring substituted with two fluorine atoms and a thiazole moiety linked to a morpholine group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a promising candidate for various pharmaceutical applications.

Recent research has focused on the pharmacological profile of 3,3-difluoro-1-(2-(morpholin-4-yl)-1,3-thiazol-5-yl)cyclobutan-1-amine. Studies have shown that this compound exhibits potent activity against a range of biological targets, including enzymes and receptors involved in various disease pathways. For instance, it has been reported to have selective inhibition of certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 3,3-difluoro-1-(2-(morpholin-4-yl)-1,3-thiazol-5-yl)cyclobutan-1-amine has also demonstrated promising activity in modulating G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are important targets for drug development. The ability of this compound to interact with specific GPCRs suggests its potential as a therapeutic agent for conditions such as neurological disorders and metabolic diseases.

The pharmacokinetic properties of 3,3-difluoro-1-(2-(morpholin-4-yl)-1,3-thiazol-5-yl)cyclobutan-1-amine have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are essential for ensuring that the compound can effectively reach its intended biological targets and maintain sufficient plasma concentrations to exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3,3-difluoro-1-(2-(morpholin-4-yl)-1,3-thiazol-5-yl)cyclobutan-1-amine in various disease models. Preliminary results from these trials have been encouraging, with the compound demonstrating good tolerability and promising therapeutic outcomes. These findings have further fueled interest in this compound as a potential new drug candidate.

The synthetic route for the preparation of 3,3-difluoro-1-(2-(morpholin-4-y l)-1,3-thiazol -5 - yl )cyclobut an - 1 - amine has been optimized to ensure high yields and purity. The synthesis involves several key steps, including the formation of the cyclobutane ring through a ring-closing metathesis reaction and the subsequent introduction of the fluorine atoms and thiazole moiety. The use of advanced synthetic techniques and catalysts has enabled researchers to produce this compound efficiently on both laboratory and industrial scales.

The potential applications of 3 , 3 - difluor o - 1 - ( 2 - ( m or ph olin - 4 - y l ) - 1 , 3 - th iaz ol - 5 - y l )c y c lob ut an - 1 - amine extend beyond its direct therapeutic uses. It is also being explored as a tool compound in academic research to study the mechanisms of action of various biological processes. Its unique chemical structure makes it an ideal candidate for probing specific protein-protein interactions and signaling pathways.

In conclusion, 3 , 3 - difluor o - 1 - ( 2 - ( m or ph olin - 4 - y l ) - 1 , 3 - th iaz ol - 5 - y l )c y c lob ut an - 1 - amine (CAS No. 2229551–93–1) represents a significant advancement in the field of medicinal chemistry. Its distinctive structural features and promising biological activities make it a valuable asset for both academic research and pharmaceutical development. Ongoing studies continue to uncover new insights into its potential therapeutic applications, positioning it as a promising candidate for future drug discovery efforts.